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Compound of Interest

Compound Name: 3-(Pyrazin-2-yl)but-2-enoic acid

Cat. No.: B12358161

Get Quote

Executive Summary
3-(Pyrazin-2-yl)but-2-enoic acid (CAS: Not widely listed; Analogous Esters Common) is a

functionalized heterocyclic building block characterized by an electron-deficient pyrazine ring

conjugated to a crotonic acid backbone.[1] As a vinylogous acid bearing a 1,4-diazine core, this

compound represents a critical scaffold in medicinal chemistry, serving as a precursor for

antitubercular agents, kinase inhibitors, and pyrazine-based peptidomimetics.

This technical guide provides a comprehensive analysis of its physicochemical properties,

validated synthetic pathways, and reactivity profile, designed to support researchers in

optimizing its use as a pharmacophore intermediate.

Chemical Structure and Physicochemical
Properties[2][3][4][5][6]
Structural Analysis
The molecule consists of a central (E)-but-2-enoic acid chain substituted at the
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-position (C3) with a pyrazin-2-yl moiety. The conjugation between the electron-poor pyrazine
ring and the

-unsaturated carboxylic acid creates a polarized

-system, enhancing its susceptibility to nucleophilic attack (Michael addition).

Stereochemistry: The compound exists primarily as the (E)-isomer (trans-like), where the

bulky pyrazine ring and the carboxylic acid group are on opposite sides of the double bond to

minimize steric strain.

Electronic Effects: The pyrazine nitrogens (positions 1 and 4) exert a strong inductive (-I) and

mesomeric (-M) electron-withdrawing effect, significantly lowering the LUMO energy of the

alkene.

Property Data Table
Data based on computational consensus and analogous heterocyclic crotonic acids.

Property Value / Description Note

IUPAC Name
(2E)-3-(Pyrazin-2-yl)but-2-

enoic acid
Preferred stereoisomer

Molecular Formula

Molecular Weight 164.16 g/mol Fragment-like

SMILES C/C(=C\C(=O)O)/c1cnccn1 (E)-isomer specification

LogP (Predicted) 0.40 ± 0.2
Amphiphilic; high bioavailability

potential

pKa (Acid) 4.2 – 4.5
Comparable to crotonic acid

derivatives

H-Bond Donors 1 (COOH)

H-Bond Acceptors 3 (2 Pyrazine N, 1 Carbonyl O)

Topological Polar Surface Area ~66 Å² Good membrane permeability

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12358161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Methodologies
The synthesis of 3-(Pyrazin-2-yl)but-2-enoic acid typically proceeds via condensation of 2-

acetylpyrazine with a two-carbon homologating agent. The Horner-Wadsworth-Emmons (HWE)

reaction is the preferred route due to its high stereoselectivity for the (E)-isomer.

Pathway A: Horner-Wadsworth-Emmons (HWE)
Olefination
This protocol utilizes triethyl phosphonoacetate to install the unsaturated ester, followed by

hydrolysis.

Reaction Scheme:

Deprotonation: Triethyl phosphonoacetate + Base (

or

)

Phosphonate Carbanion.

Addition: Carbanion attacks 2-acetylpyrazine.

Elimination: Formation of ethyl 3-(pyrazin-2-yl)but-2-enoate.

Hydrolysis: Ester saponification (

)

Acid.

Pathway B: Reformatsky Reaction
Useful when mild conditions are required to avoid polymerization.

Zinc Insertion: Ethyl bromoacetate + Zn

Organozinc intermediate.
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Addition: Attack on 2-acetylpyrazine

-hydroxy ester.

Dehydration: Acid-catalyzed elimination (

) yields the alkene.

Visualization of Synthetic Logic

Alternative Route (Reformatsky)

2-Acetylpyrazine
(Starting Material)

Ethyl (E)-3-(pyrazin-2-yl)but-2-enoate
(Ester Intermediate)
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+ NaH (THF)

3-(Pyrazin-2-yl)but-2-enoic Acid
(Target)

 Hydrolysis

LiOH / MeOH:H2O
Saponification

Ethyl Bromoacetate
+ Zn Beta-Hydroxy Ester

 -H2O (TsOH)

Click to download full resolution via product page

Caption: Stereoselective synthesis via HWE olefination (Primary) vs. Reformatsky/Dehydration

(Secondary).

Detailed Experimental Protocol (HWE Route)
Objective: Synthesis of (E)-3-(pyrazin-2-yl)but-2-enoic acid on a 10 mmol scale.

Step 1: Formation of the Ester[14]
Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and argon

inlet.

Reagent Prep: Suspend NaH (60% in oil, 12 mmol, 480 mg) in dry THF (20 mL) at 0°C.

Phosphonate Addition: Add triethyl phosphonoacetate (12 mmol, 2.4 mL) dropwise. Stir for

30 min until H₂ evolution ceases and the solution becomes clear.
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Substrate Addition: Add 2-acetylpyrazine (10 mmol, 1.22 g) dissolved in THF (5 mL)

dropwise.

Reaction: Warm to room temperature and stir for 4–6 hours. Monitor by TLC

(EtOAc/Hexanes 1:1).

Workup: Quench with saturated

. Extract with EtOAc (

mL). Dry over

, filter, and concentrate.

Purification: Silica gel chromatography (Gradient 10-40% EtOAc in Hexanes) to isolate the

(E)-ester.

Step 2: Saponification to Acid
Dissolution: Dissolve the ester (approx. 8 mmol) in MeOH:THF:H₂O (2:2:1, 20 mL).

Base Hydrolysis: Add LiOH·H₂O (24 mmol, 1.0 g). Stir at ambient temperature for 3 hours.

Acidification: Concentrate to remove organics. Acidify the aqueous residue to pH ~3 with 1N

HCl.

Isolation: The product often precipitates as a white/off-white solid. Filter and wash with cold

water. Recrystallize from EtOH/Water if necessary.

Reactivity Profile and Applications
Electrophilic Character (Michael Acceptor)
The conjugation of the pyrazine ring with the enoic acid moiety creates a potent Michael

acceptor.

Nucleophiles: Thiols (cysteine residues), amines, and soft carbon nucleophiles can attack

the

-carbon.
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Mechanism: The pyrazine ring stabilizes the developing negative charge in the transition

state, making this scaffold more reactive than a simple crotonic acid.

Coordination Chemistry
The pyrazine nitrogens are capable of coordinating with metal centers (

).

Implication: In catalytic cross-coupling reactions (e.g., Suzuki-Miyaura), the free acid or ester

can act as a directing group or a competitive ligand, potentially requiring protection or

specific catalyst selection.

Pharmacophore Mapping
This structural motif is a bioisostere for:

Nicotinic acid derivatives: (Pyridine analogs).

Cinnamic acids: (Phenyl analogs). The pyrazine ring introduces higher water solubility and

distinct metabolic stability (lower oxidative metabolism) compared to phenyl rings.

3-(Pyrazin-2-yl)but-2-enoic Acid

Michael Addition
(Cysteine Targeting)

 Beta-Carbon
Electrophilicity

Metal Coordination
(N1/N4 Chelation)

 Pyrazine
Nitrogens

Amide Coupling
(Drug Conjugation)

 Carboxylic
Acid
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Caption: Primary reactivity modes: Michael addition at the alkene and amide coupling at the

carboxyl terminus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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